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Compound of Interest

Compound Name: 11-bromoundec-10-ynoic Acid

CAS No.: 13030-63-2

Cat. No.: B172589

Get Quote

CAS Number: 13030-63-2 Formula: C₁₁H₁₇BrO₂ Molecular Weight: 261.16 g/mol IUPAC Name:

11-Bromoundec-10-ynoic acid[1]

Executive Summary & Chemical Identity
11-Bromoundec-10-ynoic acid is a bifunctional fatty acid derivative characterized by a

terminal 1-bromoalkyne moiety and a carboxylic acid head group, separated by an 8-carbon

methylene spacer. This structural duality defines its solubility profile: the carboxylic acid confers

polarity and hydrogen-bonding capability, while the long alkyl chain and bromoalkyne tail

dictate lipophilicity and specific reactivity.

Primary Applications:

Polydiacetylene (PDA) Synthesis: A critical precursor for Cadiot-Chodkiewicz coupling to

form diacetylenic lipids, which self-assemble into chromatic sensors.

Surface Functionalization: Used in constructing self-assembled monolayers (SAMs) where

the bromoalkyne serves as a robust electrophile or a precursor for "click" chemistry.
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Cross-Coupling Reagents: A partner in transition-metal-catalyzed couplings (e.g.,

Sonogashira, Negishi) to generate complex conjugated systems.

Physicochemical Structure Analysis
Understanding the molecule's zones of interaction is prerequisite to selecting the correct

solvent system.
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Figure 1:Structural segmentation of 11-bromoundec-10-ynoic acid showing the competing

solubility domains. The polar head drives solubility in alcohols, while the hydrophobic spacer

and bromoalkyne tail require organic solvents.

Solubility Landscape
The solubility of 11-bromoundec-10-ynoic acid is non-binary; it exists on a spectrum

determined by the solvent's dielectric constant and hydrogen-bonding capacity.

Primary Organic Solvents (High Solubility)
These are the solvents of choice for synthesis, purification, and reaction monitoring.
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Solvent Class Specific Solvent Solubility Rating Technical Notes

Halogenated
Dichloromethane

(DCM)

Excellent (>100

mg/mL)

Ideal for extraction

and transport. The

bromoalkyne tail

interacts favorably

with chlorinated

solvents.

Halogenated Chloroform (CHCl₃) Excellent

Preferred for NMR

analysis and lipid film

preparation.

Ethers Tetrahydrofuran (THF) Very High

Excellent for coupling

reactions (e.g.,

Cadiot-Chodkiewicz).

Solubilizes both the

acid and the

bromoalkyne.

Esters Ethyl Acetate High

Standard solvent for

TLC and column

chromatography.

Aprotic Polar DMSO / DMF High

Used for nucleophilic

substitution reactions,

though removal is

difficult.

Protic Solvents (Moderate to High Solubility)
Solubility here is driven by the carboxylic acid group.

Methanol / Ethanol: Soluble.

Warning: In the presence of strong acid catalysts, the carboxylic acid will esterify.[2] For

storage, avoid acidified alcohols.

Utility: Ethanol is often used for recrystallization (sometimes mixed with water).
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Non-Polar Solvents (Conditional Solubility)
Hexane / Pentane: Low to Moderate.

The polar carboxylic acid head promotes dimerization and precipitation in cold alkanes.

Protocol: Soluble at reflux temperatures. Often used as a co-solvent with Ethyl Acetate for

recrystallization.

Water: Insoluble (in neutral/acidic form).

Salt Formation: Soluble in aqueous bases (NaOH, Na₂CO₃) as the carboxylate salt (–

COO⁻Na⁺). However, strong bases must be avoided to prevent degradation of the

bromoalkyne moiety (see Section 5).

Experimental Protocols
Solubility Determination & Recrystallization
This protocol ensures high purity for sensitive applications like SAM formation.

Objective: Purify crude 11-bromoundec-10-ynoic acid to remove traces of non-brominated

starting material (undec-10-ynoic acid).

Dissolution: Dissolve 1.0 g of crude solid in minimal boiling Hexane (~10-15 mL). If insoluble,

add Ethyl Acetate dropwise until clear.

Filtration: Filter the hot solution through a glass frit or cotton plug to remove particulate

matter.

Crystallization: Allow the filtrate to cool slowly to room temperature, then place in a -20°C

freezer for 12 hours.

Mechanism:[2][3][4] The bromoalkyne crystallizes as white/off-white plates.

Collection: Filter cold. Wash with cold pentane.

Validation: Dissolve a small aliquot in CDCl₃ for ¹H-NMR.
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Diagnostic Peak: Look for the absence of the terminal alkyne proton (triplet at ~1.94 ppm)

and confirming the purity of the methylene protons adjacent to the bromoalkyne (~2.20

ppm).

Solvent Selection for Self-Assembled Monolayers
(SAMs)
When using this molecule to functionalize surfaces (e.g., via the carboxylic acid binding to

metal oxides), solvent choice affects monolayer order.

Recommended:Ethanol (absolute) or Chloroform.

Rationale: Ethanol is standard for acid-metal oxide binding. Chloroform is preferred if the

bromoalkyne tail needs to remain fully extended and solvated to prevent "looping" or

disordered packing during deposition.

Critical Stability & Reactivity (The Bromoalkyne
Factor)
The 1-bromoalkyne group (-C≡C-Br) is an electrophilic species with unique stability constraints.

It is not inert like a standard alkyl bromide.
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Figure 2:Stability map indicating incompatible reagents and storage conditions.

Key Handling Rules:

Avoid Strong Bases: 1-bromoalkynes can undergo base-catalyzed decomposition or

"halogen dance" rearrangements. Use weak bases (K₂CO₃, NaHCO₃) if base is required.

Light Sensitivity: The C-Br bond on an alkyne is weaker than on an alkene. Store the solid

and solutions in amber vials wrapped in foil.

Toxicity: Haloalkynes are potentially bioactive (antifungal/antimicrobial). Handle with gloves

and in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/H-Glu_OBzl_-OtBu-HCl
https://pubchem.ncbi.nlm.nih.gov/compound/H-Glu_OBzl_-OtBu-HCl
https://pubs.acs.org/doi/abs/10.1021/ol501140p
https://www.benchchem.com/product/b172589/docs#technical-guide-solubility-physicochemical-profiling-of-11-bromoundec-10-ynoic-acid
https://www.benchchem.com/product/b172589/docs#technical-guide-solubility-physicochemical-profiling-of-11-bromoundec-10-ynoic-acid
https://www.benchchem.com/product/b172589/docs#technical-guide-solubility-physicochemical-profiling-of-11-bromoundec-10-ynoic-acid
https://www.benchchem.com/product/b172589/docs#technical-guide-solubility-physicochemical-profiling-of-11-bromoundec-10-ynoic-acid
https://www.benchchem.com/product/b172589?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

